![molecular formula C20H35NO15 B8066880 Lewisx-trisaccharide](/img/structure/B8066880.png)
Lewisx-trisaccharide
Overview
Description
Lewisx-trisaccharide is a useful research compound. Its molecular formula is C20H35NO15 and its molecular weight is 529.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Differential expression in fetal human neural cells : Lewisx antigen, characterized by its trisaccharide structure, has been identified in specific cell types of primary cultures from fetal human brains. The monomeric form of Lewisx is expressed in a significant percentage of astrocytes and all oligodendrocytes but is absent in neurons and microglia. This cell type-specific expression implies that Lewisx may have roles in intercellular recognition during the development of the human central nervous system (Satoh & Kim, 1994).
Synthesis for O-linked glycopeptides : A synthesis method for Lewisx-O-Core-1 threonine, a building block for O-linked Lewisx glycopeptides, was reported. Lewisx plays critical roles in innate and adaptive immune responses, and this synthetic approach allows for more efficient structure-function studies of the Lewisx determinant (Sardar et al., 2017).
Synthesis using regiospecific glycosylation : The synthesis of two Lewisx trisaccharides through a regiospecific glycosylation strategy was achieved, demonstrating a method for preparing these trisaccharides from monosaccharides without needing protective group manipulation (Mukherjee et al., 2005).
Study in Hodgkin's Reed-Sternberg cells : The Lewisx trisaccharide, also known as CD15 antigen, was studied for its role in Hodgkin's lymphoma. The research identified glycoprotein carriers of Lewisx in Reed-Sternberg cells, providing insights into its role in lymphomas (Powlesland et al., 2011).
Carbohydrate-carbohydrate interaction model : A molecular model of the homotypic interaction between Lewisx molecules was proposed. This model offers insights into cellular signal transduction involving the Lewisx epitope, suggesting a potential role in intercellular communication (Gourmala et al., 2007).
NMR study of Lewisx structure : High-resolution NMR spectroscopy was used to determine the structure of the Lewisx oligosaccharide. The study provided insights into the conformation of the trisaccharide, which is important for understanding its biological functions (Miller et al., 1992).
properties
IUPAC Name |
N-[5,6-dihydroxy-1-oxo-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexan-2-yl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H35NO15/c1-6-11(27)13(29)15(31)19(33-6)35-17(8(3-22)21-7(2)25)18(9(26)4-23)36-20-16(32)14(30)12(28)10(5-24)34-20/h3,6,8-20,23-24,26-32H,4-5H2,1-2H3,(H,21,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAFUNKXZZPSTLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H35NO15 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00867998 | |
Record name | 6-Deoxyhexopyranosyl-(1->3)-[hexopyranosyl-(1->4)]-2-acetamido-2-deoxyhexose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00867998 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
529.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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